N-[1-(1-benzothiophene-5-carbonyl)piperidin-4-yl]-2-methylfuran-3-carboxamide

• IUPAC Name: N-[1-(1-benzothiophene-5-carbonyl)piperidin-4-yl]-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C20H20N2O3S/c1-13-17(6-10-25-13)19(23)21-16-4-8-22(9-5-16)20(24)15-2-3-18-14(12-15)7-11-26-18/h2-3,6-7,10-12,16H,4-5,8-9H2,1H3,(H,21,23)
• InChI Key: PPGWVWHTBMKFEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NC2CCN(CC2)C(=O)C3=CC4=C(C=C3)SC=C4
• Molecular Formula: C20H20N2O3S
• Molecular Weight: 368.5 g/mol

Description

N-[1-(1-benzothiophene-5-carbonyl)piperidin-4-yl]-2-methylfuran-3-carboxamide is a complex organic compound that features a benzothiophene moiety, a piperidine ring, and a furan ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(1-benzothiophene-5-carbonyl)piperidin-4-yl]-2-methylfuran-3-carboxamide typically involves multi-step organic synthesis. A common synthetic route might include:

Formation of the Benzothiophene Moiety: This can be achieved through cyclization reactions involving thiophene derivatives and appropriate electrophiles.

Piperidine Ring Introduction: The piperidine ring can be introduced via nucleophilic substitution reactions, where a suitable piperidine derivative reacts with the benzothiophene intermediate.

Furan Ring Attachment: The furan ring can be attached through coupling reactions, often using palladium-catalyzed cross-coupling methods.

Final Amide Formation: The final step involves the formation of the amide bond, typically through the reaction of an amine with a carboxylic acid derivative under dehydrating conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to ensure high yield and purity. This might include the use of continuous flow reactors for better control of reaction conditions and scaling up the reactions using batch processing techniques.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the furan ring, leading to the formation of furan-2,3-diones.

Reduction: Reduction reactions can target the carbonyl groups, potentially converting them to alcohols.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the benzothiophene and piperidine rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Reagents like halogens (for electrophilic substitution) or organolithium compounds (for nucleophilic substitution) are employed.

Major Products

Oxidation: Furan-2,3-diones and other oxidized derivatives.

Reduction: Alcohol derivatives of the original compound.

Substitution: Various substituted benzothiophene and piperidine derivatives.

Scientific Research Applications

Chemistry

In chemistry, N-[1-(1-benzothiophene-5-carbonyl)piperidin-4-yl]-2-methylfuran-3-carboxamide is studied for its potential as a building block in the synthesis of more complex molecules. Its unique structure allows for the exploration of new synthetic methodologies and reaction mechanisms.

Biology

Biologically, this compound may exhibit interesting pharmacological properties. The presence of the benzothiophene moiety suggests potential activity as an anti-inflammatory or anticancer agent, given the known activities of similar structures.

Medicine

In medicine, this compound could be investigated for its potential as a therapeutic agent. Its structural features might allow it to interact with specific biological targets, making it a candidate for drug development.

Industry

Industrially, the compound could be used in the development of new materials or as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of N-[1-(1-benzothiophene-5-carbonyl)piperidin-4-yl]-2-methylfuran-3-carboxamide would depend on its specific biological target. Generally, compounds with benzothiophene structures can interact with enzymes or receptors, modulating their activity. The piperidine ring may enhance binding affinity, while the furan ring could contribute to the overall stability and reactivity of the molecule.

Comparison with Similar Compounds

Similar Compounds

Benzothiophene Derivatives: Compounds like raloxifene and zileuton, which also contain the benzothiophene moiety, are known for their biological activities.

Piperidine Derivatives: Compounds such as piperidine-based alkaloids and pharmaceuticals (e.g., paroxetine) share structural similarities.

Furan Derivatives: Furan-containing compounds like furosemide and nitrofurantoin are well-known for their medicinal properties.

Uniqueness

N-[1-(1-benzothiophene-5-carbonyl)piperidin-4-yl]-2-methylfuran-3-carboxamide is unique due to the combination of these three distinct moieties in a single molecule. This structural complexity may confer unique biological activities and synthetic versatility, distinguishing it from other compounds with similar individual components.